4,5-Diacetoxy-2-nitrobenzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
1. Chemical Reactions and Compound Synthesis
4,5-Diacetoxy-2-nitrobenzaldehyde, a derivative of nitrobenzaldehyde, has been studied for its role in various chemical reactions. Ángeles et al. (2001) explored its reactivity in the Hantzsch reaction, leading to the formation of isomeric dihydropyridines and tricyclic compounds. Such reactions are essential in synthesizing diverse chemical structures with potential applications in pharmacology and materials science (E. Ángeles et al., 2001).
2. X-ray Crystallography Studies
The structural analysis of derivatives of this compound has been conducted through X-ray crystallography. Huang et al. (1996) reported the structural characterization of a related compound, providing insights into molecular configurations, which is crucial for understanding its reactivity and potential applications in material science and drug design (S. D. Huang et al., 1996).
3. Photolytic Properties and Actinometry
This compound's photolytic properties have been examined in the context of actinometry. Galbavy et al. (2010) studied the photochemical properties of 2-nitrobenzaldehyde derivatives, highlighting their potential as actinometers for measuring light intensities in various environments. Such properties are significant for environmental studies and photochemical reaction monitoring (E. S. Galbavy et al., 2010).
4. Use in Catalysis
The derivative's utility in catalysis has been explored. Santos et al. (2003) investigated its role in the olefination of aldehydes, a critical process in organic synthesis. The study highlights its potential as a catalyst or substrate in organic reactions, which is essential for developing new synthetic methodologies (Ana M. C. Santos et al., 2003).
5. Potential in Radiopharmaceutical Synthesis
Research by Orlovskaja et al. (2016) investigated the synthesis of fluorine-18 labeled derivatives of this compound. This research is particularly relevant in the context of developing radiopharmaceuticals for positron emission tomography, a critical diagnostic tool in medicine (V. V. Orlovskaja et al., 2016).
Mechanism of Action
properties
IUPAC Name |
(2-acetyloxy-5-formyl-4-nitrophenyl) acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO7/c1-6(14)18-10-3-8(5-13)9(12(16)17)4-11(10)19-7(2)15/h3-5H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBFRITRWHINWHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=C(C=C(C(=C1)C=O)[N+](=O)[O-])OC(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.